Cas no 1805243-38-2 (4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid
• CAS No: 1805243-38-2
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4860318
• Update Time: 2025-06-09

4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

• Inchi： 1S/C8H6BrF2NO3/c9-3-1-5(13)12-4(2-6(14)15)7(3)8(10)11/h1,8H,2H2,(H,12,13)(H,14,15)
• InChI Key： PMUISXFPOHFHJS-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC(CC(=O)O)=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Additional information on 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid

Introduction to 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic Acid (CAS No. 1805243-38-2)

4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid, with the chemical formula C₈H₃BrF₂NO₃, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, which has been extensively studied due to its diverse biological activities and potential therapeutic applications. The presence of both bromo and difluoromethyl substituents in its structure enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's molecular structure is characterized by a pyridine ring substituted with a hydroxyl group at the 6-position, a bromo group at the 4-position, and a difluoromethyl group at the 3-position. Additionally, it has a carboxylic acid moiety at the 2-position. This unique arrangement of functional groups contributes to its versatile chemical properties and biological interactions. The hydroxyl group can participate in hydrogen bonding, while the bromo and difluoromethyl groups can engage in various non-covalent interactions, making this compound a promising candidate for drug design.

In recent years, there has been growing interest in pyridine derivatives due to their role as key scaffolds in the development of new pharmaceuticals. Specifically, compounds containing bromo and difluoromethyl substituents have shown promise in inhibiting various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that such modifications can enhance binding affinity and selectivity, which are crucial factors in drug development.

One of the most notable applications of 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of this compound make it an excellent starting point for such endeavors.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In particular, difluoromethyl groups have been shown to improve metabolic resistance by inhibiting enzymatic degradation. This property is particularly valuable in drug development, where maintaining stability over time is essential.

The synthesis of 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and condensation reactions. The presence of sensitive functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

In addition to its applications in drug development, this compound has also been explored for its potential use in material science. Pyridine derivatives are known for their ability to form coordination complexes with metal ions, which can be utilized in catalysis and sensing applications. The unique combination of functional groups in 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid makes it a promising candidate for such studies.

The biological activity of this compound has been extensively studied in vitro and in vivo. Preliminary results suggest that it exhibits inhibitory activity against several target enzymes, including kinases and phosphodiesterases. These findings are particularly exciting as they open up new avenues for therapeutic intervention. Further research is needed to fully understand its mechanism of action and potential side effects.

The pharmaceutical industry continues to invest heavily in the discovery and development of novel active ingredients based on pyridine derivatives. The versatility of this class of compounds makes them ideal candidates for addressing a wide range of diseases. As our understanding of their chemical properties improves, so does our ability to design more effective treatments.

In conclusion, 4-Bromo-3-(difluoromethyl)-6-hydroxypyridine-2-acetic acid (CAS No. 1805243-38-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various disease pathways. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.